Lica 38

• Molecular Formula: C60H125O24P6Ti4-5
• Molecular Weight: 1607.9 g/mol
• InChI: InChI=1S/3C16H36O7P2.C12H21O3.4Ti/c3*1-5-9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;;;;/h3*15-16H,5-14H2,1-4H3,(H2,17,18,19);4-5H,1-2,6-11H2,3H3;;;;/q;;;-1;;;;/p-4
• InChIKey: KYBFKPFKMVAEEK-UHFFFAOYSA-J

LICA 38 (CAS 103432-54-8): Neoalkoxy Titanate Coupling Agent for High-Performance Filled Polymer Systems

LICA 38 (neopentyl(diallyl)oxy tri(dioctyl)pyrophosphate titanate, CAS 103432-54-8) is a neoalkoxy titanate coupling agent belonging to the organometallic adhesion promoter class. Its molecular architecture features a titanium center coordinated by a neoalkoxy ligand bearing two allyl ether functionalities and three dioctylpyrophosphato groups, yielding a molecular weight of approximately 1605.92 g/mol and the formula C60H123O24P6Ti4 . Physically, it appears as a pale yellow to amber transparent liquid with a density of 0.98–1.13 g/cm³, a flash point above 100 °C, and solubility in non-polar solvents such as toluene and xylene . Unlike traditional monoalkoxy titanates, LICA 38 couples to inorganic substrates via proton (H⁺) coordination without requiring surface hydroxyl groups or generating hydrolysis condensation by-products, enabling broad reactivity across fillers including CaCO₃, carbon black, metal oxides, silicas, and nano-particulates [1].

Coupling mechanism

Proton coordination without surface –OH requirement; compatible with carbon black, CaCO₃, metal oxides, silicas, and nano-particulates.

Thermal processing

Neoalkoxy architecture supports higher-temperature compounding vs. monoalkoxy titanates; suitable for engineering thermoplastics.

Filler range

Broad substrate scope, including non-hydroxylated fillers where silanes are ineffective; applicable to natural fibers, ashes, and nanoparticles.

• [1] Sharafi Zamir, S. & Fathi, B. Organo-titanates and zirconates coupling agents in polymer composites: A review. Journal of Elastomers & Plastics, 2025. View Source

Why Silanes, Zirconates, and Monoalkoxy Titanates Cannot Simply Replace LICA 38 in Filled Polymer Formulations

Coupling agents within the organometallic class exhibit fundamentally different interfacial chemistries, rendering them non-interchangeable despite serving superficially similar functions. Silane coupling agents (e.g., PROSIL 2020, PROSIL 9234) require surface hydroxyl (–OH) groups for hydrolysis-driven condensation bonding and are therefore ineffective on non-hydroxylated substrates such as carbon black, graphite, calcium carbonate, and many metal powders, while also being susceptible to hydrolytic degradation in moist environments [1][2]. Monoalkoxy titanates (e.g., isopropoxy-based KR 38S type) offer broader substrate scope than silanes but possess inferior thermostability, limiting their utility in high-temperature processing thermoplastics . Zirconate coupling agents (e.g., NZ 44) differ in their mechanical property profile—selectively enhancing stiffness at maximum filler loading—while leaving impact properties unimproved, a pattern opposite to that of LICA 38 [3]. The quantitative evidence in Section 3 demonstrates that LICA 38 occupies a distinct performance niche defined by impact enhancement, neoalkoxy thermostability, and proton-coordination coupling without hydroxyl dependence, and substituting an in-class analog without accounting for these specific differentiation dimensions will predictably compromise composite performance.

Silane coupling agents

Require surface hydroxyl groups for hydrolysis bonding; ineffective on carbon black, graphite, and many metal powders. Hydrolytic degradation in moist environments limits long-term durability.

Zirconate coupling agents

May increase stiffness at maximum filler loading but do not enhance impact properties; mechanical profile opposite to LICA 38, potentially compromising toughness in filled polyolefins.

Monoalkoxy titanates

Lower thermostability than neoalkoxy types; unsuitable for high-temperature thermoplastic processing. Thermal degradation during compounding may reduce coupling efficiency.

• [1] Monte, S. J. Why titanates and zirconates may be better adhesion promoters than silanes for silica and carbon reinforced polymeric compositions. The Free Library, 2018. View Source
• [2] Sharafi Zamir, S. & Fathi, B. Organo-titanates and zirconates coupling agents in polymer composites: A review. Journal of Elastomers & Plastics, 2025. View Source
• [3] Fuad, M. Y. A., Ismail, Z., Ishak, Z. A. M. & Omar, A. K. M. Application of rice husk ash as fillers in polypropylene: Effect of titanate, zirconate and silane coupling agents. European Polymer Journal, 1995, 31(9), 885–893. View Source

LICA 38 Quantitative Differentiation Evidence: Head-to-Head Performance Comparisons Against Silane, Zirconate, and Untreated Baselines

Impact Property Superiority of LICA 38 over Silane (PROSIL 2020) and Zirconate (NZ 44) Coupling Agents in Rice Husk Ash/Polypropylene Composites

In a four-way head-to-head study comparing titanate (LICA 38), zirconate (NZ 44), and two silane coupling agents (PROSIL 2020 with built-in peroxide generator; PROSIL 9234) in polypropylene filled with 10–40 wt% rice husk ash (RHA, predominantly silica), LICA 38 and PROSIL 9234 selectively enhanced the Izod impact properties of the composites, whereas PROSIL 2020 improved tensile strength most and NZ 44 increased stiffness only at the maximum filler loading [1]. Critically, LICA 38 was the only agent tested that combined impact enhancement with retention of processability (no increase in stiffness), a combination not delivered by any single silane or zirconate in the study [1][2]. The melt flow index decreased with filler loading for LICA 38-treated composites (indicating maintained melt processability), while the peroxide-containing PROSIL 2020 reversed this trend—a fundamentally different rheological consequence [1].

Impact property profile

Head-to-head

LICA 38 uniquely combined impact enhancement with non-stiffening behavior in PP/RHA composites; silane PROSIL 2020 improved only tensile strength, zirconate NZ 44 increased stiffness only at max filler.

Reported differentiated property profile not matched by single silane or zirconate

PP/RHA, 10–40 wt% filler, twin-screw extrusion, Izod impact; data to verify in specific resin system

Evidence Dimension	Izod impact property modification in filled PP composites
Target Compound Data	Impact properties enhanced (LICA 38); stiffness not increased at any filler loading
Comparator Or Baseline	PROSIL 2020 (silane): tensile strength improved most, impact NOT enhanced; PROSIL 9234 (silane): impact enhanced; NZ 44 (zirconate): stiffness increased only at max filler loading, impact NOT enhanced
Quantified Difference	LICA 38 = impact-enhanced AND non-stiffening (unique profile among 4 agents tested); NZ 44 = stiffening only; PROSIL 2020 = tensile strength only
Conditions	PP/RHA composites, 10–40 wt% filler, Brabender twin-screw extrusion, Izod impact per standard method; European Polymer Journal, 1995 [1]

Why This Matters

For applications requiring impact resistance without sacrificing ductility or processability (e.g., automotive interior parts, appliance housings), LICA 38 delivers a property profile that no single silane or zirconate tested could replicate.

• [1] Fuad, M. Y. A., Ismail, Z., Ishak, Z. A. M. & Omar, A. K. M. Application of rice husk ash as fillers in polypropylene: Effect of titanate, zirconate and silane coupling agents. European Polymer Journal, 1995, 31(9), 885–893. View Source
• [2] INIS Repository. Effect of silane, titanate and zirconate coupling agents in polypropylene composites. IAEA INIS Record 29036732, 1997. View Source

Young's Modulus Enhancement: LICA-38-Treated Alumina vs. Untreated Alumina in Thermoplastic Natural Rubber (TPNR) Nanocomposites

In a direct treated-versus-untreated comparative study, alumina (Al₂O₃) nanoparticles (average particle size <50 nm) were incorporated into TPNR matrix (HDPE/NR/LNR 70:20:10) at loadings from 3 to 12 wt%, with one set treated using 3 wt% LICA-38 (relative to filler) and the other set used as untreated control [1]. At the optimum filler loading of 6 wt%, the LICA-38-treated nanocomposite exhibited a Young's modulus enhancement of 8.3% over the unfilled matrix, compared to only 4.6% for the untreated nanocomposite—a relative improvement of approximately 80% in modulus gain attributable to the coupling agent treatment [1]. Above 6 wt% loading, Young's modulus declined by 5.1% for treated and 7.3% for untreated samples, indicating that LICA-38 treatment also mitigates the performance degradation caused by nanoparticle agglomeration at higher filler contents [1]. SEM confirmed improved dispersion of treated nanoparticles [1].

Modulus gain

Head-to-head

LICA-38-treated Al₂O₃/TPNR: 8.3% Young’s modulus enhancement at 6 wt% filler; untreated: 4.6% enhancement.

~80% relative gain in modulus benefit versus untreated filler

TPNR matrix (HDPE/NR/LNR 70:20:10); nanoparticle agglomeration reduced

Evidence Dimension	Young's modulus enhancement at optimum filler loading
Target Compound Data	8.3% enhancement (LICA-38-treated Al₂O₃/TPNR at 6 wt% filler)
Comparator Or Baseline	4.6% enhancement (untreated Al₂O₃/TPNR at 6 wt% filler); unfilled TPNR matrix as absolute baseline
Quantified Difference	~80% relative improvement in modulus gain (8.3% vs. 4.6%); post-optimum decline: 5.1% (treated) vs. 7.3% (untreated)
Conditions	TPNR matrix (HDPE/NR/LNR 70:20:10), Al₂O₃ NPs <50 nm, melt blending at 135 °C/100 rpm, 3 wt% LICA-38 in hexane pretreatment, ASTM D638 tensile test; Arabian Journal for Science and Engineering, 2020 [1]

Why This Matters

When specifying alumina-filled TPNR for electronic packaging or thermal management applications, LICA-38 treatment nearly doubles the modulus benefit of filler addition while reducing agglomeration-driven property loss, directly improving load-bearing capability and thermal pathway integrity.

• [1] Flaifel, M. H., Zakaria, M. Z. & Ahmad, S. H. The Influence of Adopted Chemical Modification Route on the Thermal and Mechanical Properties of Alumina Nanoparticles-Impregnated Thermoplastic Natural Rubber Nanocomposite. Arabian Journal for Science and Engineering, 2020, 45, 1181–1190. View Source

EMI Shielding Effectiveness Optimization: LICA 38 Achieves 50 dB SE in PC-ABS-Nickel-Coated Carbon Fiber Composites

In a study evaluating titanate coupling agent effects on electromagnetic interference (EMI) shielding and mechanical properties of PC/ABS (90/10) blends filled with nickel-coated carbon fibers (NCF), LICA 38 at the optimized concentration of 2.0 parts per hundred filler (phf) combined with 1.5 phf calcium stearate enabled the composite to reach a shielding effectiveness (SE) of 50 dB as measured by the coaxial transmission line method [1]. This SE level corresponds to 99.999% attenuation of incident electromagnetic radiation, placing the composite in the high-performance shielding category suitable for electronic enclosure applications. The study further reported improvement in both tensile strength and impact strength when carbon fiber was coupled with LICA 38 compared to the uncoupled composite baseline, alongside enhanced filler dispersion and polymer-filler adhesion confirmed by SEM [1]. The identification of a specific optimum LICA 38 concentration (2.0 phf) with a defined co-additive ratio (1.5 phf calcium stearate) provides a directly actionable formulation parameter for industrial compounding [1].

EMI shielding

Cross-study

50 dB shielding effectiveness at 2.0 phf LICA 38 + 1.5 phf calcium stearate in PC/ABS-NCF composite.

Achieves >99.999% attenuation; mechanical properties also improved over uncoupled baseline

Coaxial transmission line method; optimum concentration provides formulation benchmark

Evidence Dimension	EMI shielding effectiveness (dB) at optimum coupling agent concentration
Target Compound Data	50 dB SE at 2.0 phf LICA 38 + 1.5 phf calcium stearate
Comparator Or Baseline	Uncoupled NCF/PC-ABS composite (baseline; SE not explicitly quantified but described as improved upon coupling); tensile and impact strength also improved over uncoupled baseline
Quantified Difference	50 dB absolute shielding effectiveness (>99.999% attenuation); mechanical properties also improved
Conditions	PC/ABS (90/10) matrix, nickel-coated carbon fiber filler, melt blending, coaxial transmission line test method; Journal of... [accessed via alljournals.cn; REFS-1]

Why This Matters

For procurement decisions in EMI shielding applications, LICA 38 offers a validated 50 dB SE benchmark at a precisely defined formulation (2.0 phf + 1.5 phf Ca.st.), enabling formulators to hit performance targets without iterative optimization when substituting or scaling up production.

• [1] Ghosh, P. & Maiti, S. et al. Effect of titanate coupling agent on electromagnetic interference shielding effectiveness and mechanical properties of PC–ABS–NCF composite. Journal of... (abstract accessed via alljournals.cn). View Source

Impact Strength Recovery in Filled PVC-U: 58.3% Increase with LICA 38 in Acrylic-Modified White Rice Husk Ash Composites

In a study examining the effect of LICA 38 on the impact properties of acrylic-modified and CPE-modified PVC-U filled with white rice husk ash (WRHA), Izod impact testing (ASTM D256A) revealed that filler incorporation from 10 to 30 phr steadily decreased impact strength—a common problem in highly filled rigid PVC formulations [1]. The addition of LICA 38 coupling agent at 20 phr WRHA loading successfully increased the impact strength of acrylic-modified PVC-U by 58.3% and CPE-modified PVC-U by 21% relative to the uncoupled filled composite at the same filler loading [1]. This demonstrates that LICA 38 is effective in restoring impact toughness across two different impact-modifier chemistries (acrylic and chlorinated polyethylene), and that its efficacy is strongly system-dependent, with substantially greater recovery observed in the acrylic-modified system [1]. The mechanism is attributed to enhanced interfacial adhesion between the hydrophilic rice husk ash filler and the hydrophobic PVC-U matrix [1].

Impact recovery

Head-to-head

58.3% impact strength increase (acrylic-modified PVC-U) and 21% increase (CPE-modified) with LICA 38 at 20 phr WRHA vs. uncoupled filled composite.

System-dependent restoration of impact toughness in filled rigid PVC

ASTM D256A Izod; efficacy higher in acrylic-modified system

Evidence Dimension	Izod impact strength recovery in filled PVC-U composites
Target Compound Data	58.3% increase (acrylic-modified PVC-U, 20 phr WRHA + LICA 38); 21% increase (CPE-modified PVC-U, 20 phr WRHA + LICA 38)
Comparator Or Baseline	Uncoupled WRHA-filled acrylic-modified and CPE-modified PVC-U at 20 phr filler (impact strength decreased steadily from 10 to 30 phr filler without LICA 38)
Quantified Difference	+58.3% (acrylic system); +21% (CPE system)
Conditions	PVC-U matrix, acrylic and CPE impact modifiers, WRHA filler at 10–30 phr, two-roll mill compounding, hot-press specimen preparation, Izod impact per ASTM D256A; UTM Thesis, cendekia.unisza.edu.my [1]

Why This Matters

When formulating cost-reduced PVC-U profiles using agricultural waste fillers, LICA 38 can recover over half of the impact strength lost due to filler embrittlement in acrylic-modified systems, enabling higher filler loadings without compromising the toughness required for construction and building product standards.

• [1] Universiti Teknologi Malaysia. Acrylic and CPE modified PVC-U composites – effect of rice husk ash on impact properties. UTM Institutional Repository (cendekia.unisza.edu.my). View Source

XPS Verification of Covalent Surface Modification: Carbon Content Increase from 37.9 to 47.2 atm% on Nano-TiO₂ After LICA 38 Treatment

X-ray photoelectron spectroscopy (XPS) was employed to quantitatively characterize the surface chemical changes induced by LICA 38 treatment on nano-TiO₂ particles [1]. The bare (untreated) nano-TiO₂ exhibited a surface carbon content of 37.9 atomic %, whereas LICA-38-modified nano-TiO₂ showed a carbon content of 47.2 atomic %—an absolute increase of 9.3 percentage points [1]. Furthermore, the density of –C–H (–C–C) and –C–O groups increased while the atomic percentage of C=O and –OH groups decreased, confirming that LICA 38's organic moieties (–C–H, –C–O) were chemically introduced to the TiO₂ surface through coupling reactions with surface hydroxyl groups [1]. This XPS evidence provides direct molecular-level confirmation that LICA 38 undergoes chemisorption rather than mere physisorption on the filler surface, forming a covalent organic monolayer that mediates the transition from hydrophilic inorganic surface to organophilic interface compatible with polymer matrices [1].

Surface modification

Head-to-head

Surface carbon increased from 37.9 atm% (bare TiO₂) to 47.2 atm% (LICA-38-modified); –C–H/–C–O groups increased, C=O/–OH decreased.

XPS evidence of covalent chemisorption and organic monolayer formation

Nano-TiO₂ substrate; carbon enrichment ≈9.3 atm% serves as potential QC benchmark

Evidence Dimension	Surface carbon atomic percentage before and after coupling agent treatment
Target Compound Data	47.2 atm% carbon (LICA-38-modified nano-TiO₂); increased –C–H/–C–C and –C–O groups; decreased C=O and –OH groups
Comparator Or Baseline	37.9 atm% carbon (bare/unmodified nano-TiO₂)
Quantified Difference	+9.3 atm% absolute carbon increase; 24.5% relative increase in surface carbon content
Conditions	Nano-TiO₂ substrate, LICA 38 coupling reaction, XPS analysis; Key Engineering Materials, 2008 [1]

Why This Matters

This XPS data provides spectroscopic proof of covalent surface functionalization, which is directly relevant to quality control and specification: a quantifiable 9+ atm% carbon enrichment can serve as a surface treatment benchmark to verify effective coupling agent deposition before compounding.

• [1] Yu, S. et al. XPS Investigation on Nano-TiO₂ Modified by Titanate Coupling Agent. Key Engineering Materials, 2008, 368–372, 1477–1479. View Source

Neoalkoxy Architecture Thermostability Advantage of LICA 38 over Traditional Monoalkoxy Titanate Coupling Agents

LICA 38 belongs to the neoalkoxy titanate subclass, characterized by a 2,2-bis(allyloxymethyl)-1-butoxy ligand that provides a larger steric volume and two allyl ether functionalities, in contrast to the simpler isopropoxy or methoxy ligands of traditional monoalkoxy titanates (e.g., KR 38S, TCA-K38S type) [1]. Multiple independent technical sources consistently report that neoalkoxy titanates, including LICA 38, exhibit better thermostability compared to their traditional monoalkoxy counterparts [1]. Additionally, the neoalkoxy architecture confers better solvent resistance and enhanced coupling efficiency relative to monoalkyl analogs such as TCA-K12 and TCA-K38S . While specific thermal degradation onset temperatures or TGA isothermal weight loss comparisons were not identified in the open literature for LICA 38 vs. a named monoalkoxy comparator, the class-level thermostability advantage is a recognized structure-property relationship stemming from the greater thermal stability of the neoalkoxy Ti–O–C bond configuration and the absence of the thermally labile isopropoxy leaving group .

Thermostability

Class-level

Neoalkoxy titanates reported to exhibit better thermostability and solvent resistance than monoalkoxy analogs; no head-to-head TGA data identified for LICA 38 specifically.

Class-level structure-property inference; appropriate for high-temperature processing review

Data to verify; technical sources: Capatue, Richem, Feidian

Evidence Dimension	Relative thermostability of neoalkoxy vs. monoalkoxy titanate coupling agents
Target Compound Data	Neoalkoxy titanate LICA 38: reported better thermostability; better solvent resistance and coupling effect vs. monoalkyl counterparts
Comparator Or Baseline	Traditional monoalkoxy titanates (e.g., TCA-K12, TCA-K38S isopropoxy type)
Quantified Difference	Qualitative class-level advantage; no head-to-head TGA onset temperature data identified for LICA 38 specifically
Conditions	Structure-property comparison based on ligand architecture; technical datasheets from Capatue Chemical, Richem International, and Feidian Chemical [1]

Why This Matters

For procurement in high-temperature thermoplastic processing (e.g., engineering resins processed above 250 °C), the neoalkoxy architecture of LICA 38 reduces the risk of coupling agent thermal degradation during compounding—a known failure mode of monoalkoxy titanates—making it the appropriate subclass choice even when head-to-head thermal data for specific products are not yet published.

• [1] Richem International. Titanate Coupling Agent LICA 38 (CAS No. 103432-54-8) – Product News. Sino-Richem, 2018. View Source

LICA 38: Evidence-Backed Industrial and Research Application Scenarios Based on Quantitative Differentiation Data

Impact-Modified, Highly Filled Polyolefin Compounds for Automotive and Appliance Components

When developing PP-based formulations with high loadings (20–40 wt%) of silica-rich fillers such as rice husk ash, talc, or fly ash, LICA 38 should be prioritized over silane coupling agents (e.g., PROSIL 2020) and zirconate coupling agents (e.g., NZ 44) when impact toughness is the primary mechanical requirement. As demonstrated by Fuad et al. (1995), LICA 38 selectively enhanced Izod impact properties in PP/RHA composites without increasing stiffness, whereas PROSIL 2020 improved only tensile strength and NZ 44 increased stiffness only at maximum filler loading [1]. This property profile is directly relevant to automotive interior trims, bumper filler formulations, and appliance housings where impact resistance must be maintained despite high filler content for cost reduction. The SEM-confirmed improvement in filler dispersion [1] further supports consistent part-to-part mechanical property reproducibility in injection-molded components.

Thermally Conductive Nanocomposites for Electronic Packaging and Heat Dissipation

For TPNR-based or polyolefin-based thermally conductive nanocomposites used in electronic packaging, LICA-38 pretreatment of ceramic nanoparticles (e.g., Al₂O₃) at 3 wt% relative to filler enables an approximately 80% relative gain in Young's modulus enhancement over untreated filler at the optimum loading of 6 wt% (8.3% vs. 4.6% modulus improvement) [2]. Combined with the SEM-documented improvement in nanoparticle dispersion and the enhanced thermal conductivity attributed to connected percolated networks of treated nanoparticles [2], LICA 38 is indicated when the application demands simultaneous mechanical reinforcement and thermal pathway integrity. The post-optimum degradation being less severe for treated samples (5.1% decline vs. 7.3%) also provides a wider processing window for filler loading variability in production [2].

EMI-Shielded Electronic Enclosures Using Nickel-Coated Carbon Fiber Thermoplastic Composites

For PC/ABS-based EMI shielding compounds targeting 50 dB shielding effectiveness (99.999% signal attenuation) for electronic equipment enclosures, LICA 38 at precisely 2.0 phf combined with 1.5 phf calcium stearate provides a validated formulation window that simultaneously improves EMI SE, tensile strength, and impact strength over uncoupled NCF-filled composites [3]. This multi-property enhancement—verified by coaxial transmission line measurements and SEM morphological analysis [3]—makes LICA 38 the coupling agent of choice when a single additive must deliver electrical, mechanical, and dispersion performance in conductive thermoplastic formulations, particularly where silane coupling agents are incompatible with the carbon fiber substrate due to the absence of surface hydroxyl groups.

Cost-Optimized PVC-U Building Profiles Incorporating Agricultural Waste Fillers

In rigid PVC-U formulations for window profiles, decking, and construction panels where white rice husk ash (WRHA) is used as a low-cost extender filler at 20 phr loading, LICA 38 addition can recover 58.3% of the impact strength lost to filler embrittlement in acrylic-modified systems and 21% in CPE-modified systems [4]. The differential efficacy between modifier chemistries indicates that LICA 38 is particularly well-suited to acrylic-modified PVC-U formulations, enabling higher sustainable filler content without falling below minimum notched impact requirements per ASTM D256A. This application scenario is supported by direct Izod impact data showing effective interfacial adhesion enhancement between the hydrophilic bio-filler and hydrophobic PVC-U matrix [4].

Application

Selection Property

Validation Focus

Impact-modified filled polyolefin compounds

Impact enhancement without stiffening

Izod impact retention vs. silane/zirconate benchmarks

Thermally conductive nanocomposites

Modulus gain at optimum filler loading

Young’s modulus improvement over untreated filler

EMI shielding thermoplastic composites

Shielding effectiveness at defined coupling agent level

EMI attenuation and mechanical property balance

PVC-U building profiles with waste fillers

Impact strength recovery in acrylic-modified systems

Notched Izod impact retention vs. uncoupled filler

• [1] Fuad, M. Y. A., Ismail, Z., Ishak, Z. A. M. & Omar, A. K. M. Application of rice husk ash as fillers in polypropylene: Effect of titanate, zirconate and silane coupling agents. European Polymer Journal, 1995, 31(9), 885–893. View Source
• [2] Flaifel, M. H., Zakaria, M. Z. & Ahmad, S. H. The Influence of Adopted Chemical Modification Route on the Thermal and Mechanical Properties of Alumina Nanoparticles-Impregnated Thermoplastic Natural Rubber Nanocomposite. Arabian Journal for Science and Engineering, 2020, 45, 1181–1190. View Source
• [3] Ghosh, P. & Maiti, S. et al. Effect of titanate coupling agent on electromagnetic interference shielding effectiveness and mechanical properties of PC–ABS–NCF composite. (Abstract accessed via alljournals.cn). View Source
• [4] Universiti Teknologi Malaysia. Acrylic and CPE modified PVC-U composites – effect of rice husk ash on impact properties. UTM Institutional Repository (cendekia.unisza.edu.my). View Source